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Compound of Interest

Compound Name: Cobalt(ll) phosphate

Cat. No.: B085627

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cobalt(ll) phosphate, a versatile
inorganic compound with significant applications in materials science, catalysis, and emerging
biological fields. This document details its chemical formula, crystal structure, physicochemical
properties, synthesis protocols, and key applications relevant to research and development.

Chemical Formula and Nomenclature

Cobalt(ll) phosphate is an inorganic compound consisting of cobalt(ll) cations (Co2*) and
phosphate anions (PO43~). The need to balance the +2 charge of the cobalt ion and the -3
charge of the phosphate ion dictates the chemical formula.[1]

The primary forms of cobalt(ll) phosphate are:

¢ Anhydrous Cobalt(ll) Phosphate: The chemical formula is Co3(POa)2.[2][3][4] It is also
known by other names such as cobaltous phosphate, cobalt orthophosphate, and the
pigment name Cobalt Violet.[3][5]

o Hydrated Cobalt(ll) Phosphate: The compound readily forms hydrates, with the most
common being the tetrahydrate and octahydrate.

o Cobalt(ll) phosphate tetrahydrate: Cos(POa4)2:4H20[2][3]

o Cobalt(ll) phosphate octahydrate: Co3(POa4)2-8H20][6][7]
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The relationship between these forms is primarily governed by the presence or absence of

water, as illustrated in the diagram below.

Aqueous Co?* + POa43~
lons in Solution

Precipitation

Octahydrate
Co03(P04)2:8H20

Precipitation Heating (Dehydration)

Anhydrous
Co3(POa)2

Hydration / Heating (Dehydration)
Tetrahydrate
Co3(P0O4)2:4H20

Click to download full resolution via product page

Fig. 1. Relationship between forms of Cobalt(ll) Phosphate.

Physicochemical Properties

Cobalt(ll) phosphate is a violet or purple crystalline solid.[3][4] It is noted for its high thermal
stability and general insolubility in water, though it will dissolve in strong acids.[3][4] Key

guantitative data are summarized in the tables below.

Table 1. Chemical Identifiers for Cobalt(ll) Phosphate
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Identifier Anhydrous Tetrahydrate Octahydrate

CAS Number 13455-36-2[3][8] 10294-50-5[3] 10294-50-5[7][9]

Co3(POa4)z2 or
Molecular Formula Co03(P04)2:4H20 Co3H16016P2[9][10]
Co030sP2[5][8]

PubChem CID 61615[3][5] - 202398[7][9]

| EC Number | 236-655-6[3][5] | - | 629-341-9[9] |

Table 2: Physical and Chemical Properties of Anhydrous Cobalt(ll) Phosphate

Property Value

Molar Mass 366.74 g/mol [3][5]
Appearance Violet solid[2][3]

Density 3.81 g/cm3[2][3]

Melting Point 1,160 °C (2,120 °F)[2][3]
Solubility in Water Insoluble[2][3][4]

Solubility Product (Ksp) 2.05 x 10735[3]

Magnetic Susceptibility (x) +28,110.0-10-°% cm3/mol[3]

| Refractive Index (n_D) | 1.7[3][11] |

Crystal Structure

According to X-ray crystallography, anhydrous cobalt(ll) phosphate possesses a monoclinic
crystal structure and belongs to the P21/c space group.[12][13] The structure is characterized
by discrete phosphate anions (POa43) that bridge the cobalt(ll) centers.[2][3]

A notable feature of the Cos(POa)2 structure is the presence of two distinct coordination
environments for the Co2?* ions, which exist in a 1:2 ratio.[2][3][6]
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» Pentacoordinate Cobalt: One-third of the cobalt ions are bonded to five oxygen atoms,

forming distorted trigonal bipyramids (Co0Os).[12][13]

e Octahedral Cobalt: Two-thirds of the cobalt ions are bonded to six oxygen atoms, forming

octahedra (CoOs).[12][13]

These polyhedra share corners and edges with each other and with the linking POa tetrahedra,
creating a complex three-dimensional framework.[12][13] The Co-O bond distances range from
1.97 to 2.25 A in the trigonal bipyramids and 2.06 to 2.17 A in the octahedra.[12][13]

Anhydrous Cos(POa)2 Crystal Structure
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Fig. 2: Cobalt lon Coordination in Anhydrous Cos(POa)2.

The crystal structure of the hydrated forms, such as Cosz(PQOa)2-8H20, incorporates water
molecules into the lattice, which participate in an extensive hydrogen-bonding network.

Experimental Protocols: Synthesis
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The synthesis of cobalt(ll) phosphate is typically achieved through precipitation from aqueous

solutions, followed by thermal treatment if the anhydrous form is desired.

Protocol 1: Synthesis of Cobalt(ll) Phosphate Tetrahydrate via Precipitation

This protocol describes the synthesis of Co3(POa4)2-4H20 by mixing aqueous solutions of a

soluble cobalt(ll) salt and a soluble phosphate salt.[2][3]

o Materials:

o

[¢]

[e]

o

[¢]

Cobalt(ll) chloride (CoClz) or Cobalt(ll) nitrate (Co(NOs)2)

Trisodium phosphate (NasPOa4) or Potassium hydrogen phosphate (K2HPQOa4)[6]
Deionized water

Filtration apparatus (e.g., Buchner funnel)

Drying oven

o Methodology:

Prepare Solutions: Prepare separate aqueous solutions of the cobalt(ll) salt and the
phosphate salt. The precise concentration can be varied to control particle size.

Precipitation: Slowly add the phosphate solution to the vigorously stirred cobalt(ll) salt
solution at room temperature. A violet precipitate of Coz(POa4)2:4H20 will form immediately.

Aging: Continue stirring the mixture for a period (e.g., 1-2 hours) to allow for particle
growth and uniform precipitation.

Isolation: Collect the solid precipitate by vacuum filtration.

Washing: Wash the collected solid several times with deionized water to remove soluble
by-products (e.g., NaCl), followed by a final wash with ethanol to aid in drying.

Drying: Dry the resulting violet powder in a low-temperature oven (e.g., 60-80 °C) to obtain
pure Cos(POa4)2:4H20.
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Protocol 2: Preparation of Anhydrous Cobalt(ll) Phosphate
The anhydrous form is obtained by the thermal dehydration of the hydrated precursor.[2][3][6]
o Materials:
o Cobalt(ll) phosphate hydrate (e.g., Co3(POa4)2:4H20 from Protocol 1)
o Crucible
o High-temperature furnace
o Methodology:
o Placement: Place the dried cobalt(ll) phosphate hydrate powder into a ceramic crucible.

o Heating: Heat the crucible in a furnace. The conversion to the anhydrous form occurs
upon heating.[2][6] A temperature of several hundred degrees is typically required to

ensure all water of hydration is removed.

o Cooling: After heating for a sufficient duration, allow the crucible to cool to room
temperature in a desiccator to prevent rehydration.

o Result: The final product is anhydrous Cos(POa)2.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b085627?utm_src=pdf-body
https://www.benchchem.com/product/b085627
https://en.wikipedia.org/wiki/Cobalt(II)_phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6134316.htm
https://www.benchchem.com/product/b085627?utm_src=pdf-body
https://www.benchchem.com/product/b085627?utm_src=pdf-body
https://www.benchchem.com/product/b085627
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6134316.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Aqueous Solutions
(Co?* salt and PO43~ salt)

1. Mix Solutions
(Vigorous Stirring)

2. Form Precipitate
(Co3(P0Oa4)2:nH20)

3. Isolate Solid
(Vacuum Filtration)

4. Wash Solid
(Deionized H20, Ethanol)

5. Dry Low Temp
(Yields Hydrate)

Optional Step

6. Heat High Temp Product:
(Dehydration) Hydrated Co3(POa4)2

Product:

Anhydrous Co3(P0Oa4)2

Click to download full resolution via product page

Fig. 3: Experimental Workflow for Cobalt(ll) Phosphate Synthesis.
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Applications in Research and Development

Cobalt(ll) phosphate is not merely a pigment; its unique properties make it a subject of
interest in several advanced fields.

o Catalysis: Thin films of cobalt phosphate have been identified as efficient and stable water
oxidation catalysts, a critical process for artificial photosynthesis and hydrogen fuel
production.[2][3] Nanoparticles have also been synthesized for electrocatalytic water
oxidation.[14]

» Materials Science: The compound is studied for its potential use in battery technology,
particularly in enhancing the performance of lithium-ion batteries.[7] Its thermal stability
makes it useful as a component in ceramics and glass.[7][15]

» Biological and Biomedical Applications: Research has indicated that cobalt phosphate
nanoparticles possess significant anti-acanthamoebic activity against Acanthamoeba
castellanii, a pathogen that can cause severe eye infections.[2] Furthermore, studies have
explored its cytotoxic effects against cancer cell lines, such as HelLa cells, with cytotoxicity
varying based on particle size.[2] It is also used as a micronutrient source in fertilizers to
support plant growth.[7]

Conclusion

Cobalt(ll) phosphate, with the formula Cos(POas)2, is a well-characterized inorganic compound
with a complex crystal structure featuring both five- and six-coordinate cobalt ions.[2][12] Its
synthesis is straightforward via aqueous precipitation, and its hydrated and anhydrous forms
are readily interconvertible.[3] While traditionally used as a pigment, its modern applications in
catalysis, energy storage, and biomedicine make it a material of ongoing interest for scientists
and researchers.[2][3][7] The tunable properties of its nanostructures suggest a promising
future for this compound in advanced technological and therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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